Cas no 1823228-96-1 (tert-butyl 5-fluoro-5-(hydroxymethyl)-2-oxa-7-azaspiro[3.4]octane-7-carboxylate)

• Product Name: tert-butyl 5-fluoro-5-(hydroxymethyl)-2-oxa-7-azaspiro[3.4]octane-7-carboxylate
• CAS No: 1823228-96-1
• MF: C₁₂H₂₀FNO₄
• MW: 261.289907455444
• CID: 5291556
• PubChem ID: 130066983
• Update Time: 2026-03-10

tert-butyl 5-fluoro-5-(hydroxymethyl)-2-oxa-7-azaspiro[3.4]octane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-6-azaspiro[3.4]octane-6-carboxylic acid, 8-fluoro-8-(hydroxymethyl)-, 1,1-dimethylethyl ester
• Tert-butyl 8-fluoro-8-(hydroxymethyl)-2-oxa-6-azaspiro[3.4]octane-6-carboxylate
• tert-butyl 5-fluoro-5-(hydroxymethyl)-2-oxa-7-azaspiro[3.4]octane-7-carboxylate

• Inchi： 1S/C12H20FNO4/c1-10(2,3)18-9(16)14-4-11(7-17-8-11)12(13,5-14)6-15/h15H,4-8H2,1-3H3
• InChI Key： VNTFGTJHHWLTGM-UHFFFAOYSA-N
• SMILES： C1C2(C(F)(CO)CN(C(OC(C)(C)C)=O)C2)CO1

Additional information on tert-butyl 5-fluoro-5-(hydroxymethyl)-2-oxa-7-azaspiro[3.4]octane-7-carboxylate

tert-butyl 5-fluoro-5-(hydroxymethyl)-2-oxa-7-azaspiro[3.4]octane-7-carboxylate (CAS No. 1823228-96-1): A Comprehensive Overview

tert-butyl 5-fluoro-5-(hydroxymethyl)-2-oxa-7-azaspiro[3.4]octane-7-carboxylate (CAS No. 1823228-96-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and functional groups, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

The molecular formula of tert-butyl 5-fluoro-5-(hydroxymethyl)-2-oxa-7-azaspiro[3.4]octane-7-carboxylate is C₁₃H₂₁FO₄N, with a molecular weight of approximately 264.30 g/mol. The compound features a spirocyclic framework with a fluorine atom and a hydroxymethyl group attached to the spiro center. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The spirocyclic structure of the compound provides enhanced stability and conformational rigidity, which can be advantageous in drug design. The fluorine atom introduces additional electronic effects, influencing the compound's reactivity and interactions with biological targets. The hydroxymethyl group can serve as a site for further functionalization or conjugation, expanding the potential applications of the molecule.

Synthesis Methods

The synthesis of tert-butyl 5-fluoro-5-(hydroxymethyl)-2-oxa-7-azaspiro[3.4]octane-7-carboxylate has been reported in several studies, each employing different strategies to achieve the desired spirocyclic structure. One common approach involves the reaction of a suitable aziridine precursor with a fluorinated aldehyde or ketone, followed by ring-opening and cyclization steps to form the spirocyclic core.

A recent study published in the Journal of Organic Chemistry (JOC) detailed an efficient synthesis method using palladium-catalyzed coupling reactions to introduce the fluorine atom and hydroxymethyl group in a highly stereoselective manner. This method not only improved the yield but also minimized side reactions, making it suitable for large-scale production.

Biological Activities and Applications

tert-butyl 5-fluoro-5-(hydroxymethyl)-2-oxa-7-azaspiro[3.4]octane-7-carboxylate has shown promising biological activities in various preclinical studies. One notable application is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, the compound has also demonstrated anti-inflammatory effects in vitro and in vivo studies. These effects are attributed to its ability to modulate signaling pathways associated with inflammation, such as NF-kB and MAPK pathways. The combination of these activities makes it a promising candidate for the development of multi-target drugs.

Clinical Trials and Future Prospects

The potential therapeutic applications of tert-butyl 5-fluoro-5-(hydroxymethyl)-2-oxa-7-azaspiro[3.4]octane-7-carboxylate have led to several ongoing clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase trials have shown favorable pharmacokinetic profiles and tolerability, paving the way for more advanced studies.

One ongoing phase II trial is investigating the compound's effectiveness in treating inflammatory diseases such as rheumatoid arthritis. Preliminary results have been encouraging, with patients showing significant improvements in disease symptoms and quality of life. These findings have generated considerable interest among researchers and pharmaceutical companies alike.

Conclusion

tert-butyl 5-fluoro-5-(hydroxymethyl)-2-oxa-7-azaspiro[3.4]octane-7-carboxylate (CAS No. 1823228-96-1) is a multifaceted compound with a unique chemical structure that holds great promise for various therapeutic applications. Its potential as an enzyme inhibitor and anti-inflammatory agent makes it an attractive candidate for further development in drug discovery and clinical research. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, this compound is likely to play an increasingly important role in advancing medical treatments for a range of diseases.